Cas no 102696-21-9 (Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-)

Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-, is a reactive ester derivative of butanoic acid, featuring a succinimidyloxy carbonyl moiety. This compound is primarily utilized as an efficient acylating agent in organic synthesis and bioconjugation applications. Its succinimide ester group enables selective reactions with primary amines, forming stable amide bonds under mild conditions. The butanoyl spacer provides intermediate chain length, balancing reactivity and solubility. This reagent is particularly valuable in peptide modification, protein labeling, and crosslinking due to its high specificity and low side reactivity. It is commonly employed in pharmaceutical research and materials science for controlled functionalization of amine-containing substrates. The compound is typically handled under anhydrous conditions to preserve its reactivity.

Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo- structure

102696-21-9 structure

Product Name:Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-

CAS No:102696-21-9

MF:C₈H₉NO₆

MW:215.160162687302

MDL:MFCD24483529

CID:1133701

PubChem ID:10220014

Update Time:2025-06-08

Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-
- 4-(2,5-dioxopyrrolidin-1-yl)oxy-4-oxobutanoic acid
- 4-((2,5-Dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid
- 102696-21-9
- succinic acid succinimidyl ester
- 4-[(2,5-DIOXOPYRROLIDIN-1-YL)OXY]-4-OXOBUTANOIC ACID
- G68454
- SCHEMBL43575
- AKOS028112304
- DTXSID60436902
- MDL： MFCD24483529
- Inchi： 1S/C8H9NO6/c10-5-1-2-6(11)9(5)15-8(14)4-3-7(12)13/h1-4H2,(H,12,13)
- InChI Key： QXZGLTYKKZKGLN-UHFFFAOYSA-N
- SMILES： O(C(CCC(=O)O)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 215.042987g/mol
Monoisotopic Mass: 215.042987g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 215.16g/mol
XLogP3: -1.3
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 100.98000
LogP: -0.60370

Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo- Pricemore >>

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Chemenu	CM484474-250mg	4-((2,5-Dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid	102696-21-9	97%	250mg	$340	2023-01-05
Chemenu	CM484474-1g	4-((2,5-Dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid	102696-21-9	97%	1g	$850	2023-01-05
eNovation Chemicals LLC	Y0995399-5g	4-((2,5-dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid	102696-21-9	95%	5g	$1400	2024-08-02
eNovation Chemicals LLC	Y0995399-1g	4-((2,5-dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid	102696-21-9	95%	1g	$1000	2025-03-03
1PlusChem	1P0008M2-50mg	Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester	102696-21-9	97%	50mg	$157.00	2023-12-26
1PlusChem	1P0008M2-100mg	Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester	102696-21-9	97%	100mg	$253.00	2023-12-26
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1PlusChem	1P0008M2-1g	Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester	102696-21-9	97%	1g	$1040.00	2023-12-26
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